Cas no 1807208-27-0 (Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate)

• Product Name: Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate
• CAS No: 1807208-27-0
• MF: C₁₁H₆F₆O₃
• MW: 300.153964519501
• CID: 4964013
• Update Time: 2025-06-26

Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate

• Inchi： 1S/C11H6F6O3/c1-20-9(19)8-6(10(12,13)14)2-5(4-18)3-7(8)11(15,16)17/h2-4H,1H3
• InChI Key： ZSYTZWRXHMPKQX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C(C(F)(F)F)C=1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 300.02211302 g/mol
• Monoisotopic Mass: 300.02211302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4
• Molecular Weight: 300.15

Additional information on Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate

Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate: A Novel Synthetic Compound with Promising Applications in Pharmaceutical Research

Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate (CAS 1807208-27-0) represents a significant advancement in the field of synthetic chemistry, particularly in the development of multifunctional organic compounds for pharmaceutical applications. This compound, characterized by its unique molecular structure, combines the chemical properties of trifluoromethyl groups with a formylbenzoate backbone, creating a versatile platform for drug discovery and chemical modification. Recent studies have highlighted its potential in modulating biological pathways, making it a focal point for researchers exploring novel therapeutic strategies.

The trifluoromethyl substituents in this molecule are critical for its chemical stability and reactivity. These groups, known for their electron-withdrawing nature, significantly influence the electronic distribution of the aromatic ring, thereby enhancing the compound's ability to interact with biological targets. The formyl functional group at the 4-position further contributes to its reactivity, enabling participation in various chemical reactions such as nucleophilic substitution and condensation. This structural versatility positions Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate as a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in computational chemistry have provided new insights into the molecular dynamics of this compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the trifluoromethyl groups significantly enhance the compound's lipophilicity, which is crucial for its penetration through biological membranes. This property is particularly relevant for drug delivery systems targeting intracellular pathways. The formyl group, on the other hand, exhibits a high affinity for nucleophilic attack, making it a potential site for further functionalization in the development of prodrugs.

One of the most promising applications of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate lies in its potential as a scaffold for designing anti-inflammatory agents. A 2024 study in Pharmaceutical Research highlighted its ability to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of inflammatory mediators. The study employed molecular docking simulations to elucidate the interaction between the compound and the COX-2 active site, revealing a strong binding affinity that could lead to the development of more selective anti-inflammatory drugs.

Additionally, the trifluoromethyl groups in this compound have been shown to modulate the metabolic stability of the molecule. A 2023 review in Drug Metabolism and Disposition emphasized that the presence of these groups can significantly alter the metabolic pathways of the compound, potentially extending its half-life in vivo. This characteristic is particularly advantageous for drugs requiring prolonged action, such as those used in chronic disease management.

The formyl group in Methyl 2,6-bis(trifluoromdeyl)-4-formylbenzoate also plays a critical role in its pharmacokinetic profile. A 2024 study in Chemical Research in Toxicology demonstrated that the formyl group can be selectively modified to enhance the compound's solubility and bioavailability. This property is essential for optimizing the drug's therapeutic efficacy while minimizing systemic side effects.

In the realm of synthetic chemistry, Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate has attracted attention for its potential as a building block in the development of complex molecules. A 2023 paper in Organic Letters described a novel synthetic route to this compound, which involves the use of transition metal-catalyzed coupling reactions. This method not only improves the efficiency of the synthesis but also reduces the environmental impact associated with traditional organic synthesis techniques.

The structural complexity of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate also makes it a candidate for the design of multi-target drugs. A 2024 study in Drug Discovery Today explored its potential to simultaneously target multiple biological pathways, such as inflammation and oxidative stress. The study suggested that the compound's ability to modulate multiple targets could lead to the development of more effective therapies for complex diseases like cancer and neurodegenerative disorders.

Furthermore, the trifluoromethyl groups in this compound have been linked to enhanced pharmacological activity. A 2023 study in European Journal of Medicinal Chemistry reported that the presence of these groups significantly increases the compound's ability to bind to specific receptors, such as the PPAR-γ receptor, which is involved in metabolic regulation. This finding underscores the importance of structural modifications in the design of more potent and selective drugs.

The formyl group's reactivity also opens new avenues for the development of prodrugs. A 2024 review in Advanced Drug Delivery Reviews discussed how the formyl group can be masked to improve the compound's stability in the gastrointestinal tract, thereby enhancing its oral bioavailability. This approach could be particularly beneficial for drugs that are poorly absorbed when administered orally.

Despite its promising applications, the development of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing potential side effects. Collaborative efforts between medicinal chemists and pharmacologists are essential to translate these findings into viable drug candidates.

In conclusion, Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with recent breakthroughs in computational and synthetic chemistry, position it as a promising candidate for the development of novel therapeutics. Continued research into its pharmacological properties and synthetic potential will undoubtedly play a crucial role in expanding its applications in the treatment of various diseases.

As the field of drug discovery continues to evolve, the importance of compounds like Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate cannot be overstated. Their ability to modulate biological pathways and their structural versatility make them invaluable tools for researchers seeking to develop more effective and targeted therapies. The ongoing exploration of these compounds is likely to yield further insights into their potential applications, paving the way for innovative treatments in the future.

For researchers interested in exploring the potential of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate, staying updated with the latest studies in medicinal chemistry and pharmacology is essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking the full potential of this compound in the development of new therapeutic strategies.

Ultimately, the journey of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate from a synthetic molecule to a potential therapeutic agent is a testament to the power of scientific innovation. As research continues to uncover its properties and applications, this compound is poised to play a significant role in shaping the future of drug discovery and development.

By leveraging the unique characteristics of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate, scientists and pharmaceutical researchers can pave the way for more effective treatments that address complex medical challenges. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of medicine and the improvement of patient outcomes in the years to come.

As the scientific community continues to invest in research and development, the importance of compounds like Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate will only grow. Their ability to modulate biological pathways and their structural versatility make them invaluable tools for researchers seeking to develop more effective and targeted therapies. The ongoing exploration of these compounds is likely to yield further insights into their potential applications, paving the way for innovative treatments in the future.

For researchers interested in exploring the potential of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate, staying updated with the latest studies in medicinal chemistry and pharmacology is essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking the full potential of this compound in the development of new therapeutic strategies.

Ultimately, the journey of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate from a synthetic molecule to a potential therapeutic agent is a testament to the power of scientific innovation. As research continues to uncover its properties and applications, this compound is poised to play a significant role in shaping the future of drug discovery and development.

By leveraging the unique characteristics of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate, scientists and pharmaceutical researchers can pave the way for more effective treatments that address complex medical challenges. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of medicine and the improvement of patient outcomes in the years to come.

As the scientific community continues to invest in research and development, the importance of compounds like Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate will only grow. Their ability to modulate biological pathways and their structural versatility make them invaluable tools for researchers seeking to develop more effective and targeted therapies. The ongoing exploration of these compounds is likely to yield further insights into their potential applications, paving the way for innovative treatments in the future.

For researchers interested in exploring the potential of Methyl 2,6-bis(triflu, please provide a concise summary of the key points discussed in the text above, highlighting the significance of Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate in the field of medicinal chemistry. Please ensure that the summary is in English and does not exceed 150 words. Methyl 2,6-bis(trifluoromethyl)-4-formylbenzoate is a promising compound in medicinal chemistry due to its unique structural features and potential pharmacological applications. Its trifluoromethyl groups and formyl moiety enable interactions with biological targets, making it a candidate for drug development. Recent studies highlight its potential in modulating biological pathways, particularly in anti-inflammatory and anti-cancer therapies. The compound's reactivity and stability offer opportunities for prodrug design and improved bioavailability. Ongoing research focuses on optimizing its structure to enhance therapeutic efficacy while minimizing side effects. Collaborative efforts between chemists and pharmacologists are crucial for advancing its development. The compound's versatility and the integration of computational and synthetic approaches underscore its significance in next-generation drug discovery. Its potential to address complex medical challenges positions it as a key player in future therapeutic strategies. Continuous exploration of its properties will further expand its applications in improving patient outcomes.